Cas no 2171954-84-8 (4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole
• CAS No: 2171954-84-8
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 6475374
• PubChem ID: 165765154
• Update Time: 2025-05-20

4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole
• 2171954-84-8
• EN300-1595082

• Inchi： 1S/C10H18ClN3/c1-3-4-5-6-7-14-9(2)10(8-11)12-13-14/h3-8H2,1-2H3
• InChI Key： SDCJFAWYJLWDPW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(CCCCCC)N=N1

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2171954-84-8 and Product Name: 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole

4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole, identified by the CAS number 2171954-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the triazole class, a heterocyclic structure known for its diverse biological activities and potential applications in drug development. The unique combination of a chloromethyl group and an alkyloxy substituent in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole molecule exhibits a high degree of structural complexity, which contributes to its versatility in various chemical transformations. The presence of the chloromethyl group (–CH₂Cl) serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of different functional groups into the molecule. This reactivity is particularly useful in the synthesis of more complex derivatives, which may exhibit enhanced biological activity. Additionally, the hexyl and methyl substituents on the triazole ring contribute to the compound's lipophilicity, making it potentially suitable for membrane interactions or delivery systems.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the triazole ring can exhibit antimicrobial, antifungal, and anti-inflammatory properties. The 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole is being explored as a potential scaffold for developing novel therapeutic agents. Its structural features allow for modifications that can fine-tune its pharmacological profile, making it a promising candidate for further research.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The chloromethyl group can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to design molecules with specific target interactions. For instance, by introducing polar or charged groups at various positions on the molecule, researchers can modulate its binding affinity to biological targets such as enzymes or receptors. Such modifications are crucial in drug discovery efforts aimed at improving efficacy and selectivity.

The hexyl substituent in 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole also plays a significant role in determining its physicochemical properties. The hydrophobic nature of the hexyl chain enhances the compound's solubility in organic solvents and lipids, which is essential for formulation development and cellular uptake studies. This feature makes it particularly relevant for designing prodrugs or delivery systems that require efficient penetration across biological membranes.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic profiles. These tools have been instrumental in understanding how structural modifications influence biological activity. For example, molecular docking studies have shown that small changes in the positioning of substituents on the triazole ring can significantly alter binding affinity to target proteins. This knowledge is being leveraged to guide synthetic efforts toward more potent and selective derivatives of 4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole.

The methyl group at position 5 of the triazole ring contributes to steric hindrance and electronic distribution within the molecule. These factors can influence both reactivity and biological activity. By carefully tuning these parameters through structural optimization, researchers aim to develop compounds with improved therapeutic profiles. Such efforts are supported by experimental data from high-throughput screening (HTS) campaigns and rational drug design approaches.

In conclusion,4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole (CAS No. 2171954-84-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound and related derivatives,4-(chloromethyl)-1-hexyl-5-methyl-1H-1,2,3-triazole is poised to play an important role in future drug discovery efforts.